2,6-Diethyl-isonicotinic acid tert-butyl ester

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: tert-butyl 2,6-diethylpyridine-4-carboxylate
• InChI: InChI=1S/C14H21NO2/c1-6-11-8-10(9-12(7-2)15-11)13(16)17-14(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key: OLKARUCUIKPCMM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=N1)CC)C(=O)OC(C)(C)C

Description

2,6-Diethyl-isonicotinic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-divinyl-isonicotinic acid tert-butyl ester (703 mg, 3.04 mmol) in methanol (15 mL), Pd/C (50 mg, 10% Pd) is added and the mixture is stirred under 1 atm of H2 at rt for 15 h. The catalyst is filtered off and the filtrate is evaporated. The remaining residue is purified by CC on silica gel eluting with heptane:EA 5:1 to give 2,6-diethyl-isonicotinic acid tert-butyl ester (635 mg) as a colourless oil; LC-MS: tR=1.05 min, [M+1]+=236.13.